Calcium mandelate

Specification

• CAS No.: 134-95-2
• Molecular Formula: C16H14CaO6
• Molecular Weight: 342.36 g/mol
• IUPAC Name: calcium;2-hydroxy-2-phenylacetate
• Standard InChI: InChI=1S/2C8H8O3.Ca/c2*9-7(8(10)11)6-4-2-1-3-5-6;/h2*1-5,7,9H,(H,10,11);/q;;+2/p-2
• Standard InChI Key: GCXSYHGQGJCRRW-UHFFFAOYSA-L
• SMILES: C1=CC=C(C=C1)C(C(=O)[O-])O.C1=CC=C(C=C1)C(C(=O)[O-])O.[Ca+2]
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)[O-])O.C1=CC=C(C=C1)C(C(=O)[O-])O.[Ca+2]

Introduction

Chemical Identity and Structure

Basic Information

Calcium mandelate is identified by its CAS number 134-95-2 and has a molecular formula of C16H14CaO6. This compound has several synonyms, including calcium dimandelate, mandelate calcium, and bis(2-hydroxy-2-phenylacetic acid)calcium salt.

Structural Characteristics

The compound consists of two mandelate anions coordinated to a central calcium cation. The structural formula can be represented as [Ca++].OC(C([O-])=O)C1=CC=CC=C1.OC(C([O-])=O)C2=CC=CC=C2, with an InChIKey of GCXSYHGQGJCRRW-UHFFFAOYSA-L.

Physical and Chemical Properties

Table 1: Physical and Chemical Properties of Calcium Mandelate

Property	Value
Molecular Weight	342.36 g/mol
Physical Appearance	White powder
Solubility	Slightly soluble in cold water, more soluble in hot water, insoluble in alcohol
Solution pH	Aqueous solution is slightly acidic
Parent Compound	Mandelic Acid (CID 1292)

Calcium mandelate exists in both racemic and optically active forms. The racemic form has been extensively studied, while the L-(+)-Mandelic acid calcium salt (CAS: 19944-53-7) represents one of the optically active variants.

Synthesis and Preparation Methods

Laboratory Synthesis

Calcium mandelate can be synthesized through the reaction of mandelic acid with calcium hydroxide or calcium carbonate. The synthesis typically follows this procedure:

• Mandelic acid is dissolved in water or an appropriate solvent

• Calcium hydroxide or calcium carbonate is added to the solution

• The mixture is stirred until the reaction completes

• The resulting calcium mandelate precipitates from the solution

• The precipitate is filtered, washed, and dried to obtain the final product

Industrial Production

Industrial production of calcium mandelate follows similar principles but on a larger scale, utilizing industrial reactors with precise control of reaction conditions to ensure high yield and purity. Automated systems for mixing, filtering, and drying help maintain consistency and efficiency in production.

Recovery Methods

A patented method exists for recovering mandelic acid from wastewater, which involves calcium mandelate as an intermediate compound. The process includes:

• Adding alkali to wastewater containing mandelic acid to regulate pH

• Adding calcium ions to generate calcium mandelate

• Filtering the deposited mandelate

• Reducing the mandelic acid using strong acid in an appropriate solvent

• Crystallizing to obtain a pure product

This recovery method is noted for its simplicity, high efficiency, safety in operation, and suitability for industrial production. In one example described in the patent, a recovery rate of 77.8% was achieved.

Chemical Reactions

Types of Reactions

Calcium mandelate, through its mandelate component, can undergo various chemical reactions including:

• Oxidation: The hydroxyl group in mandelic acid can be oxidized to form mandelic acid derivatives. Common oxidizing agents include potassium permanganate and chromium trioxide.

• Reduction: Reduction reactions can convert mandelic acid to its corresponding alcohol. Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

• Substitution: The aromatic ring in mandelic acid can undergo electrophilic substitution reactions, often using reagents like bromine or nitric acid under acidic conditions.

Resolution of Racemic Mixtures

Calcium(II) complexes have been utilized for the resolution of racemic mandelate derivatives. For example, in one documented procedure, a coordination-mediated resolution of methyl o-chloromandelate was achieved using calcium oxide and optically pure (2R,3R)-O,O′-dibenzoyltartaric acid in ethanol solution.

This process resulted in methyl (R)-o-chloromandelate with excellent enantiomeric excess (>99.5%) and good yield (71%). This application demonstrates the utility of calcium mandelate chemistry in stereoselective synthesis, which is particularly valuable in pharmaceutical applications.

Biological Activity and Applications

Antimicrobial Properties

Calcium mandelate has been researched for its antimicrobial activity, particularly against bacteria such as Escherichia coli. Its effectiveness as a urinary anti-infective agent has been explored, especially in the context of urinary tract infections (UTIs).

Mechanism of Action

The proposed mechanism of action involves the mandelate ion interfering with bacterial metabolism by modulating enzyme activity, which contributes to its antibacterial effects. In biological systems, calcium mandelate dissociates into calcium ions and mandelate ions in aqueous solutions. The mandelate ion can interact with various molecular targets through hydrogen bonding and hydrophobic interactions.

Pharmaceutical Applications

Historically, calcium mandelate was used as an antibiotic for treating UTIs. Although its clinical use declined with the advent of more potent antibiotics, renewed interest has emerged due to rising antibiotic resistance. Current studies are investigating its potential as a combination therapy with other antibiotics.

Calcium mandelate is described in pharmaceutical databases as a calcium salt form of mandelic acid "used in the treatment of urinary tract infections and as an oral antibiotic".

Materials Science Applications

In materials science, calcium mandelate is employed in the production of non-linear optical materials and coordination polymers due to its unique chemical properties.

Chemical Synthesis Applications

Calcium mandelate is utilized as a chiral building block in organic synthesis. Its ability to form enantiomers makes it valuable in the production of pharmaceuticals and fine chemicals.

Comparative Analysis

Comparison with Similar Compounds

Calcium mandelate can be compared with other metal mandelates, such as magnesium mandelate, strontium mandelate, and barium mandelate. These compounds share similar coordination chemistry but differ in their thermal stability and solubility.

Table 2: Comparison of Calcium Mandelate with Related Compounds

Compound	Thermal Stability	Solubility Characteristics	Notable Features
Calcium mandelate	Moderate	Slightly soluble in cold water	Balanced properties suitable for wide range applications
Magnesium mandelate	Lower than calcium mandelate	More soluble than calcium mandelate	-
Barium mandelate	Higher than calcium mandelate	Less soluble than calcium mandelate	-

Case Studies and Research Findings

Antimicrobial Efficacy

Studies conducted as early as the 1940s demonstrated the effectiveness of calcium mandelate against E. coli, highlighting its potential role in treating UTIs. With the rise of antibiotic resistance, recent investigations have revisited its efficacy as part of combination therapies.

Pharmaceutical Formulations

Calcium mandelate has been studied in various pharmaceutical formulations. Its use as an oral antibiotic for urinary tract infections has been documented in pharmaceutical databases and literature.

Chemical Resolution Applications

A significant research application of calcium mandelate chemistry involves the resolution of racemic mixtures. As described in Section 3.2, calcium(II) complexes have proven effective in resolving racemic mandelate derivatives with high enantiomeric purity.

Market Analysis

Current Market Status

The global calcium mandelate market continues to evolve, with research reports tracking its development. According to market research data, the calcium mandelate market is analyzed across various regions including Europe, Asia, North America, and others.

Applications Driving Market Growth

Multiple factors drive the calcium mandelate market, including:

• Pharmaceutical applications as an antimicrobial agent

• Chemical synthesis as a chiral building block

• Materials science applications

• Potential renewed interest due to antibiotic resistance concerns

Market Research Coverage

Comprehensive market research reports on calcium mandelate typically include:

• Market conditions and estimations

• Market forecasts

• Chemical product ranges and application areas

• Regional and global producers and consumers